Cas no 863022-94-0 (2-(4-chlorophenoxy)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-methoxyphenyl)acetamide)

• Product Name: 2-(4-chlorophenoxy)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-methoxyphenyl)acetamide
• CAS No: 863022-94-0
• MF: C₁₉H₁₈ClNO₅S
• MW: 407.867923259735
• CID: 6132620
• PubChem ID: 16798429
• Update Time: 2025-07-17

2-(4-chlorophenoxy)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-methoxyphenyl)acetamide
• Acetamide, 2-(4-chlorophenoxy)-N-(2,3-dihydro-1,1-dioxido-3-thienyl)-N-(4-methoxyphenyl)-
• 2-(4-chlorophenoxy)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(4-methoxyphenyl)acetamide
• SR-01000008463
• F0678-0960
• AKOS024595725
• SR-01000008463-1
• 2-(4-chlorophenoxy)-N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-N-(4-methoxyphenyl)acetamide
• 863022-94-0

• Inchi： 1S/C19H18ClNO5S/c1-25-17-8-4-15(5-9-17)21(16-10-11-27(23,24)13-16)19(22)12-26-18-6-2-14(20)3-7-18/h2-11,16H,12-13H2,1H3
• InChI Key： NLLQKGLILMTBFL-UHFFFAOYSA-N
• SMILES： C(N(C1C=CS(=O)(=O)C1)C1=CC=C(OC)C=C1)(=O)COC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 407.0594215g/mol
• Monoisotopic Mass: 407.0594215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 81.3Ų

Experimental Properties

• Density: 1.406±0.06 g/cm3(Predicted)
• Boiling Point: 649.0±55.0 °C(Predicted)
• pka: 0.55±0.20(Predicted)

Additional information on 2-(4-chlorophenoxy)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-methoxyphenyl)acetamide

Comprehensive Analysis of 2-(4-chlorophenoxy)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-methoxyphenyl)acetamide (CAS No. 863022-94-0)

In the realm of organic chemistry and pharmaceutical research, 2-(4-chlorophenoxy)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-methoxyphenyl)acetamide (CAS No. 863022-94-0) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to by its systematic name, belongs to the class of sulfonamide derivatives, which are widely studied for their biological activities. Researchers and industry professionals are increasingly interested in its synthesis, mechanism of action, and potential therapeutic uses, making it a hot topic in modern chemical literature.

The molecular structure of 2-(4-chlorophenoxy)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-methoxyphenyl)acetamide features a chlorophenoxy moiety, a sulfonyl group, and a methoxyphenyl substituent, which collectively contribute to its chemical reactivity and stability. These functional groups are often associated with enhanced bioavailability and target specificity, making the compound a candidate for drug development. Recent studies have explored its potential as a kinase inhibitor or anti-inflammatory agent, aligning with current trends in precision medicine and personalized therapeutics.

One of the most frequently asked questions about CAS No. 863022-94-0 revolves around its synthetic pathways. The compound can be synthesized through multi-step organic reactions, including amide coupling and sulfonation, which are well-documented in peer-reviewed journals. Researchers are also investigating greener synthesis methods to reduce environmental impact, a topic of high relevance in the era of sustainable chemistry. Additionally, its physicochemical properties, such as solubility, melting point, and stability under various conditions, are critical for formulation scientists working on drug delivery systems.

From an industrial perspective, 2-(4-chlorophenoxy)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-methoxyphenyl)acetamide is often discussed in the context of intellectual property and patent landscapes. Several patents have been filed for its derivatives, highlighting its commercial potential. The compound's role in agrochemicals and material science is another area of exploration, as its structural motifs can be adapted for diverse applications. For instance, its electron-withdrawing and electron-donating groups make it a versatile building block for advanced materials.

In the context of drug discovery, 863022-94-0 is frequently compared to other sulfonamide-based compounds due to its promising pharmacokinetic profile. Questions about its toxicity, metabolic pathways, and drug-drug interactions are common among researchers. Preclinical studies have shown that the compound exhibits moderate blood-brain barrier permeability, which could be advantageous for central nervous system (CNS) targeting. However, further in vivo and in vitro studies are needed to validate its efficacy and safety.

The rise of computational chemistry and AI-driven drug design has also brought CAS No. 863022-94-0 into the spotlight. Molecular docking simulations and QSAR (Quantitative Structure-Activity Relationship) models are being used to predict its binding affinity with various biological targets. These approaches align with the growing demand for cost-effective and time-efficient drug development strategies. Moreover, the compound's crystal structure and polymorphism are subjects of interest for crystallographers and formulation experts.

In conclusion, 2-(4-chlorophenoxy)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-methoxyphenyl)acetamide represents a fascinating case study in modern chemistry. Its multifaceted applications, from pharmaceuticals to material science, underscore its importance in both academic and industrial settings. As research continues to unfold, this compound is likely to remain a key player in the development of next-generation therapeutics and functional materials.